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Compound of Interest

Compound Name:

Cat. No.:

2'-Hydroxychalcone

B191485

L  Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel, including researchers, scientists, and drug development professionals,

who handle 2'-Hydroxychalcone. Adherence to these guidelines is essential for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

2'-Hydroxychalcone is classified as a hazardous substance. The primary hazards associated

with this compound are detailed below.

Hazard Category

GHS Classification

Hazard Statement

Citations

Skin H315: Causes skin

: i Category 2 N [1](2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 / 2A o [1][2]13]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause

Toxicity (Single Category 3 [1112]

Exposure)

respiratory irritation

Signal Word: Warning[1]

Physicochemical Properties
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Property Value

Molecular Formula C15H1202

Molecular Weight 224.25 g/mol

Physical State Solid

Melting Point 89-91°C/192.2 - 195.8 °F[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and
ensure personal safety when handling 2'-Hydroxychalcone.[4]

PPE Category Specification Rationale

Chemical safety goggles or ) S
_ _ Protects against eye irritation
) glasses compliant with OSHA ]
Eye Protection from dust particles and
29 CFR 1910.133 or European

splashes.[4]
Standard EN166.[3]
_ Chemical-resistant gloves Prevents skin contact and
Hand Protection o L
(e.g., nitrile). subsequent irritation.[3][4]

) Laboratory coat, long-sleeved Protects skin from accidental
Body Protection ] ]
clothing. contact and spills.[3][4]

Use only in a well-ventilated

area or under a chemical fume  Minimizes the risk of
Respiratory Protection hood. A particle filter respirator ~ respiratory tract irritation from

may be necessary if dust is inhaling dust.[3][4]

generated.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 2'-Hydroxychalcone in a
laboratory setting.

1. Preparation and Weighing:
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Step 1: Before handling, ensure all required PPE is correctly worn.

Step 2: All handling and weighing of 2'-Hydroxychalcone must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to avoid dust inhalation.[3]

Step 3: When weighing the solid compound, do so carefully to minimize the generation of
airborne dust.

Step 4: Ensure that an eyewash station and safety shower are readily accessible and in
close proximity to the workstation.[3]

. Handling and Use:

Step 1: Avoid all direct personal contact with the substance, including inhalation of dust and
contact with skin and eyes.[3]

Step 2: Keep the container tightly sealed when not in use to prevent contamination and
accidental spills.[3]

Step 3: Wash hands thoroughly after handling the compound, even if gloves were worn.[3]
. Storage:
Step 1: Store 2'-Hydroxychalcone in a cool, dry, and well-ventilated area.[3]

Step 2: Keep the container tightly closed and store it away from incompatible materials, such
as strong oxidizing agents.[3]

Emergency Procedures
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Situation First-Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

medical attention.[1]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes. If skin irritation

persists, consult a physician.[1][3]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

medical attention if symptoms persist.[1][3]

Clean the mouth with water and drink plenty of
Ingestion water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1][3]

For minor spills, sweep up the solid material,
Accidental Release avoiding dust generation, and place it in a
suitable, labeled container for disposal.[1]

Disposal Plan

2'-Hydroxychalcone and any contaminated materials must be treated as hazardous waste.
o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2'-Hydroxychalcone,” and the associated hazards (e.g., "Irritant™).

» Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][3] Do not allow the chemical to enter

drains or the environment.[1]

Workflow for Handling and Disposal of 2'-
Hydroxychalcone
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Workflow for Safe Handling and Disposal of 2'-Hydroxychalcone

Preparation

Don Appropriate PPE

;

Work in Fume Hood

;

Weigh Compound Carefully

roceed to Handling

Handling & Use

Avoid Personal Contact

;

Keep Container Sealed

;

Wash Hands After Use

After Use Generate Waste
Storage Disposal
Store in Cool, Dry, Ventilated Area Collect in Labeled Hazardous Waste Container
Keep Away from Incompatibles Arrange for Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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